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Introduction

Dioleyl hydrogen phosphate (DOHP) is a synthetic dialkyl phosphate that has garnered
significant interest in various scientific and industrial fields, particularly in the formulation of
drug delivery systems.[1] Its amphiphilic nature, arising from a polar phosphate head group and
two long, unsaturated oleyl chains, allows it to self-assemble into higher-order structures such
as liposomes and vesicles. This property makes it an invaluable component in the
encapsulation and delivery of both hydrophilic and hydrophobic therapeutic agents. This
technical guide provides a comprehensive overview of the core physicochemical properties of
Dioleyl hydrogen phosphate, detailed experimental protocols for its characterization and
synthesis, and a discussion of its relevance in biological contexts.

Physicochemical Properties

A summary of the key physicochemical properties of Dioleyl hydrogen phosphate is
presented in the tables below. These properties are fundamental to understanding its behavior
in various formulations and biological environments.

General and Physical Properties
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Property Value Reference(s)
) bis[(Z)-octadec-9-enyl]
Chemical Name [2]
hydrogen phosphate
Dioleyl phosphate, Dioleoyl
Synonyms phosphate, Dioleyl phosphoric [2][3]
acid
CAS Number 14450-07-8 [1]I3]
Molecular Formula C36H7104P [3]
Molecular Weight 598.9 g/mol [1][2]
Clear to light-yellow
Appearance o [1]
transparent liquid
Density 0.929 g/cm? [3]
Boiling Point 651.4 °C at 760 mmHg [3]
Flash Point 347.7 °C [3]
Acidity and Solubility Properties
Property Value/information Reference(s)
pKa (Predicted) 1.49 + 0.50 [3]

Water Solubility

5.8 x 1077 mg/L at 25 °C

(estimated)

[1]

Organic Solvent Solubility

Soluble in ethanol and
chloroform.[4][5] The long,

unsaturated oleyl chains

contribute to good oil solubility.

[1]

Critical Micelle Concentration
(CMC)

Not experimentally reported in

the literature.
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Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of Dioleyl
hydrogen phosphate are crucial for its application in research and development.

Synthesis of Dioleyl Hydrogen Phosphate

A common and effective method for synthesizing Dioleyl hydrogen phosphate is through the
reaction of oleyl alcohol with phosphorus oxychloride.[6][7][8]

Materials:

Oleyl alcohol

e Phosphorus oxychloride (POCI3)

 Triethylamine (or pyridine)

e Toluene (anhydrous)

e Steam or deionized water

e Round-bottom flask

e Dropping funnel

e Condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

Rotary evaporator

Procedure:
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e In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve oleyl alcohol and triethylamine in anhydrous toluene. The triethylamine acts as a
base to neutralize the HCI byproduct.

o Cool the reaction mixture in an ice bath to 0-5 °C with continuous stirring.

e Slowly add phosphorus oxychloride dropwise to the cooled solution using a dropping funnel.
Maintain the temperature below 10 °C during the addition to control the exothermic reaction.

 After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and then heat to reflux for several hours to ensure the reaction goes to completion.

e Cool the reaction mixture to room temperature. The triethylamine hydrochloride salt will
precipitate out of the solution.

« Filter the mixture to remove the precipitated salt.

e The resulting intermediate, dioleyl phosphoryl chloride, is then hydrolyzed. This can be
achieved by carefully treating the filtrate with steam or by adding deionized water and stirring
vigorously.

e The organic layer, containing the Dioleyl hydrogen phosphate, is separated using a
separatory funnel.

e The organic solvent is removed under reduced pressure using a rotary evaporator to yield
the crude product.

Below is a DOT script for a Graphviz diagram illustrating the synthesis workflow.

Synthesis of Dioleyl Hydrogen Phosphate

Purification by Column Chromatography

Purification of the crude Dioleyl hydrogen phosphate can be achieved using silica gel column
chromatography.[9][10]

Materials:

e Crude Dioleyl hydrogen phosphate
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Silica gel (for column chromatography)

Solvent system (e.g., a gradient of hexane and ethyl acetate)
Chromatography column

Eluent collection tubes

Thin Layer Chromatography (TLC) plates and chamber

UV lamp or appropriate staining solution for visualization

Procedure:

Prepare a slurry of silica gel in the initial, least polar eluent (e.g., hexane).

Pack the chromatography column with the silica gel slurry, ensuring a uniform and bubble-
free column bed.

Dissolve the crude Dioleyl hydrogen phosphate in a minimal amount of the initial eluent.
Carefully load the sample onto the top of the silica gel column.

Begin eluting the column with the solvent system, starting with a low polarity mixture and
gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate in
hexane).

Collect fractions of the eluate in separate tubes.

Monitor the separation by spotting the collected fractions onto TLC plates, developing the
plates in an appropriate solvent system, and visualizing the spots.

Combine the fractions containing the pure Dioleyl hydrogen phosphate, as determined by
TLC analysis.

Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the
purified product.
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The following DOT script generates a diagram of the purification workflow.

Purification Workflow

Determination of pKa

The acid dissociation constant (pKa) is a critical parameter for understanding the ionization
state of Dioleyl hydrogen phosphate at different pH values. Due to its low water solubility,
direct potentiometric titration in aqueous solution is challenging. Methods adapted for insoluble
compounds are therefore required.

Potentiometric Titration in a Co-solvent System:

o Dissolve a known concentration of Dioleyl hydrogen phosphate in a mixture of an organic
solvent (e.g., methanol or ethanol) and water.

o Calibrate a pH meter using standard buffers prepared in the same co-solvent mixture.

« Titrate the solution with a standardized solution of a strong base (e.g., NaOH) in the co-
solvent mixture.

o Record the pH after each addition of the titrant.

» Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at
the half-equivalence point.

» To obtain the aqueous pKa, perform titrations at several different co-solvent concentrations
and extrapolate the results to 0% organic solvent using methods such as the Yasuda-
Shedlovsky plot.

Spectrophotometric Method: This method is applicable if the protonated and deprotonated
forms of the molecule have different UV-Vis absorption spectra.

o Prepare a series of buffer solutions with a range of known pH values.

e Add a constant, small amount of a stock solution of Dioleyl hydrogen phosphate (dissolved
in a suitable organic solvent) to each buffer solution.

o Measure the UV-Vis absorbance spectrum for each solution.
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» Plot the absorbance at a specific wavelength (where the change in absorbance is maximal)
against the pH.

e The resulting sigmoidal curve can be analyzed to determine the pKa, which corresponds to
the pH at the inflection point.

Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant molecules begin to form micelles in a
solution. For Dioleyl hydrogen phosphate, which has very low water solubility, determining
the CMC requires sensitive techniques.

Surface Tension Method:

o Prepare a series of aqueous dispersions of Dioleyl hydrogen phosphate at various
concentrations.

o Measure the surface tension of each dispersion using a tensiometer.
» Plot the surface tension as a function of the logarithm of the concentration.

e The plot will typically show a sharp decrease in surface tension with increasing
concentration, followed by a plateau. The concentration at which the break in the curve
occurs is the CMC.

Fluorescence Spectroscopy Method: This method utilizes a fluorescent probe (e.g., pyrene)
that exhibits different fluorescence properties in polar and non-polar environments.

e Prepare a series of Dioleyl hydrogen phosphate dispersions in water, each containing a
small, constant amount of the fluorescent probe.

e Measure the fluorescence emission spectrum of each sample.

e For a probe like pyrene, the ratio of the intensity of the first and third vibronic peaks (11/13) is
sensitive to the polarity of the microenvironment.

e Plot the 11/I3 ratio as a function of the logarithm of the Dioleyl hydrogen phosphate
concentration.
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» Asignificant change in the 11/I3 ratio will be observed as the probe partitions into the
hydrophobic core of the micelles. The concentration at the midpoint of this transition is the
CMC.

Role in Signaling

While Dioleyl hydrogen phosphate itself is not recognized as a specific signaling molecule,
the phosphate group is a cornerstone of cellular signaling. Phosphate is integral to energy
transfer (ATP), the structure of nucleic acids, and the regulation of protein function through
phosphorylation and dephosphorylation. Extracellular phosphate can also act as a signaling
molecule, influencing various cellular processes.[11]

The diagram below, generated using the DOT language, illustrates the central role of
phosphate in cellular signaling pathways.

Role of Phosphate in Cellular Signaling

Conclusion

Dioleyl hydrogen phosphate is a versatile molecule with significant applications in drug
delivery and materials science. Its physicochemical properties, particularly its amphiphilicity
and ability to form self-assembled structures, are key to its utility. This guide has provided a
detailed overview of these properties, along with comprehensive experimental protocols for its
synthesis, purification, and characterization. While some specific quantitative data, such as an
experimentally determined pKa and CMC, are not readily available in the literature, the
methodologies provided herein offer a clear path for their determination. A thorough
understanding of the physicochemical characteristics of Dioleyl hydrogen phosphate is
essential for its effective application and for the development of novel and improved
formulations in the pharmaceutical and other industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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